Cas no 2227858-77-5 (methyl (3S)-3-hydroxy-3-(5-nitrothiophen-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-nitrothiophen-2-yl)propanoate
• CAS No: 2227858-77-5
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 6197483
• PubChem ID: 165615294
• Update Time: 2025-08-03

methyl (3S)-3-hydroxy-3-(5-nitrothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-nitrothiophen-2-yl)propanoate
• EN300-1814097
• 2227858-77-5

• Inchi： 1S/C8H9NO5S/c1-14-8(11)4-5(10)6-2-3-7(15-6)9(12)13/h2-3,5,10H,4H2,1H3/t5-/m0/s1
• InChI Key： CCGAUSBRPLEJOS-YFKPBYRVSA-N
• SMILES： S1C(=CC=C1[C@H](CC(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-nitrothiophen-2-yl)propanoate

Methyl (3S)-3-Hydroxy-3-(5-Nitrothiophen-2-Yl)Propanoate: A Comprehensive Overview

The compound Methyl (3S)-3-Hydroxy-3-(5-Nitrothiophen-2-Yl)Propanoate with CAS No. 2227858-77-5 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methyl group, a hydroxyl group, and a 5-nitrothiophene moiety. The stereochemistry at the hydroxyl-bearing carbon (denoted by the (3S) configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug delivery systems, where its stereochemistry and functional groups make it an ideal candidate for designing targeted therapies. The 5-nitrothiophene group is particularly interesting due to its ability to engage in π-π interactions, which can enhance the stability and bioavailability of drug molecules. Furthermore, the methyl ester group contributes to the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

In terms of synthesis, this compound is typically prepared via multi-step reactions involving the coupling of thiophene derivatives with hydroxypropanoate esters. The stereochemistry at the hydroxyl-bearing carbon is controlled during the synthesis process, often using chiral catalysts or resolution techniques. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for studying the compound's biological activity.

One of the most promising areas of research involving this compound is its potential as a building block for bioactive molecules. Its structure allows for further functionalization, enabling chemists to design molecules with specific biological activities. For example, derivatives of this compound have been tested for their antitumor properties, with some showing remarkable efficacy in inhibiting cancer cell proliferation. The presence of the nitro group on the thiophene ring is believed to contribute to these effects by inducing oxidative stress in cancer cells.

Moreover, this compound has found applications in materials science, particularly in the development of novel polymers and coatings. The thiophene moiety can act as a π-conjugated system, enhancing the electronic properties of materials. Recent studies have demonstrated that films made from derivatives of this compound exhibit excellent electrical conductivity and stability under harsh conditions, making them suitable for use in flexible electronics and sensors.

In addition to its practical applications, this compound has also been a subject of interest in fundamental research. Its stereochemistry has been studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions. These studies have revealed that the (3S) configuration imparts unique packing arrangements in crystalline solids, which can influence their physical properties such as melting point and solubility.

Looking ahead, researchers are exploring new avenues for exploiting the potential of Methyl (3S)-3-Hydroxy-3-(5-Nitrothiophen-2-Yl)Propanoate. One promising direction involves its use as a chiral catalyst in asymmetric catalysis reactions. The hydroxyl group can act as a nucleophilic site, enabling it to facilitate various transformations with high enantioselectivity. This could lead to more efficient and sustainable methods for producing chiral pharmaceuticals.

In conclusion, Methyl (3S)-3-Hydroxy-3-(5-Nitrothiophen-2-Yl)Propanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.